2,2,3,3,4,4-Hexabromooctadecanoic acid

• CAS No.: 100766-35-6
• Molecular Formula: C18H30Br6O2
• Molecular Weight: 757.9 g/mol
• IUPAC Name: 2,2,3,3,4,4-hexabromooctadecanoic acid
• InChI: InChI=1S/C18H30Br6O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16(19,20)18(23,24)17(21,22)15(25)26/h2-14H2,1H3,(H,25,26)
• InChI Key: RDFHTDPFPHPIHW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCC(C(C(C(=O)O)(Br)Br)(Br)Br)(Br)Br

Description

2,2,3,3,4,4-Hexabromooctadecanoic acid (IUPAC name: 9,10,12,13,15,16-hexabromooctadecanoic acid, CAS 4167-08-2) is a brominated derivative of octadecanoic acid (stearic acid) with six bromine atoms substituted at carbons 9, 10, 12, 13, 15, and 16 . Its molecular formula is C₁₈H₃₀Br₆O₂, with a molecular weight of 757.86 g/mol . This compound is synthesized via bromination of polyunsaturated fatty acids such as linolenic acid (C18:3), resulting in a solid product with a high melting point (181–182°C) due to its dense bromination pattern . It is primarily used in research settings to study halogenated fatty acid behavior, stability, and reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Brominated Fatty Acids

Structural Analogs and Their Properties

The bromination of unsaturated fatty acids yields derivatives with varying degrees and positions of bromine substitution. Key analogs include:

Table 1: Comparison of Brominated Octadecanoic Acid Derivatives

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Bromine Positions	Melting Point (°C)	Source
9,10,12,13,15,16-Hexabromooctadecanoic acid	4167-08-2	C₁₈H₃₀Br₆O₂	757.86	9,10,12,13,15,16	181–182	Synthetic linolenic acid
Tetrabromooctadecanoic acid	Not specified	C₁₈H₃₂Br₄O₂	~585.40	9,10,12,13	Not reported	Linoleic acid (C18:2)
12,13-Dibromo-9-octadecenoic acid	Not specified	C₁₈H₃₂Br₂O₂	456.18	12,13	Not reported	Bromination of oleic acid (C18:1)

Key Observations:

Degree of Bromination: Hexabromooctadecanoic acid contains six bromines, compared to four in tetrabromooctadecanoic acid and two in dibromo-9-octadecenoic acid. Increased bromination elevates molecular weight and melting point due to enhanced van der Waals interactions and crystallinity . The hexabromo derivative’s melting point (181–182°C) is significantly higher than that of less brominated analogs, reflecting its reduced solubility in organic solvents .

Positional Isomerism: Bromination patterns depend on the original fatty acid’s unsaturation. For example, linolenic acid (three double bonds) yields hexabromooctadecanoic acid, whereas linoleic acid (two double bonds) forms tetrabromo derivatives . Stepwise bromination of eleostearic acid (a conjugated trienoic acid) can produce positional isomers, though the 9,10,12,13,15,16 configuration remains dominant in synthetic routes .

Optical Isomerism: Hexabromooctadecanoic acid may exist as a mixture of optical isomers due to chiral centers introduced during bromination. This contrasts with simpler analogs like dibromo-9-octadecenoic acid, which lack multiple stereocenters .

Comparison with Deuterated and Fluorinated Analogs

Deuterated Analogs :

• Example: [2,2,3,3,4,4-²H₆]14(Z),…-dotriacontahexaenoic acid ().
• Role: Deuterated compounds are used in metabolic tracing studies.

Fluorinated Analogs :

• Example: Hexafluoroglutaric acid (CAS 661-64-1, C₅H₄F₆O₄).
• Role: Fluorination increases electronegativity and acid strength compared to bromination. Hexafluoroglutaric acid is a strong dicarboxylic acid, whereas hexabromooctadecanoic acid retains typical carboxylic acid behavior .